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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzyl bromide

Cat. No.: B1303405 Get Quote

An In-depth Technical Guide to 4-Fluoro-3-
methylbenzyl bromide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

4-Fluoro-3-methylbenzyl bromide, a key reagent in various synthetic applications within the

pharmaceutical and agrochemical industries.

Chemical Properties and Identification
4-Fluoro-3-methylbenzyl bromide is a halogenated aromatic compound. Its reactivity is

primarily centered around the benzylic bromide, making it a versatile alkylating agent for

introducing the 4-fluoro-3-methylbenzyl moiety into a wide range of molecules.

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.

Identifier Value Reference

Molecular Formula C8H8BrF [1][2]

Molecular Weight 203.06 g/mol [1][2]

CAS Number 261951-70-6 [1]
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Chemical Structure
The molecular structure of 4-Fluoro-3-methylbenzyl bromide consists of a benzene ring

substituted with a fluorine atom at the fourth position, a methyl group at the third position, and a

bromomethyl group at the first position.

Figure 1: Chemical structure of 4-Fluoro-3-methylbenzyl bromide.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 4-Fluoro-3-methylbenzyl
bromide are highly dependent on the specific reaction and desired product. Researchers

should refer to relevant scientific literature and established synthetic methodologies for specific

procedural details. Standard laboratory safety protocols should be strictly adhered to when

handling this compound, including the use of personal protective equipment and working in a

well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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